Cas no 301818-26-8 (6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide)

• Product Name: 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide
• CAS No: 301818-26-8
• MF: C₁₆H₁₀N₂O₅
• MW: 310.2610039711
• CID: 6019882
• PubChem ID: 739350
• Update Time: 2025-05-20

6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6-nitro-2-oxo-N-phenyl-
• 301818-26-8
• CHEMBL494632
• AKOS000511889
• EU-0033575
• SR-01000390212
• BDBM23545
• SR-01000390212-1
• 3-Carboxamide-coumarin deriv., 35
• F0110-0038
• 6-nitro-2-oxo-N-phenylchromene-3-carboxamide
• Oprea1_249580
• Oprea1_766122

• Inchi： 1S/C16H10N2O5/c19-15(17-11-4-2-1-3-5-11)13-9-10-8-12(18(21)22)6-7-14(10)23-16(13)20/h1-9H,(H,17,19)
• InChI Key： NDMMIVPXGAPYKM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C([N+]([O-])=O)C=C2C=C1C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 310.05897142g/mol
• Monoisotopic Mass: 310.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.509±0.06 g/cm3(Predicted)
• Boiling Point: 617.0±55.0 °C(Predicted)
• pka: 11.67±0.70(Predicted)

Additional information on 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide

Recent Advances in the Study of 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide (CAS: 301818-26-8)

6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide (CAS: 301818-26-8) is a synthetic compound belonging to the coumarin derivative family, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest studies focusing on the synthesis, biological activities, and therapeutic potential of this compound.

Recent literature highlights the compound's role as a versatile scaffold for designing novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide exhibits potent inhibitory activity against several kinases involved in inflammatory pathways. The researchers utilized molecular docking studies to elucidate the binding interactions between the compound and its target proteins, revealing a unique binding mode that could be exploited for further drug optimization.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anticancer properties. The results indicated that 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide showed selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study also explored structure-activity relationships (SAR) by synthesizing and testing various analogs, providing valuable insights for future drug design.

In addition to its kinase inhibitory and anticancer activities, recent research has also investigated the compound's potential as an antimicrobial agent. A 2023 publication in the European Journal of Medicinal Chemistry reported that 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide exhibited moderate to strong activity against a panel of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the nitro group at the 6-position plays a crucial role in this antibacterial activity.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for producing 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide. A 2024 paper in Organic Process Research & Development described a novel one-pot synthesis method that significantly improved the yield and reduced the environmental impact compared to traditional approaches. This development is particularly important for facilitating larger-scale production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide as a therapeutic agent. Current research is addressing issues such as improving bioavailability, reducing potential toxicity, and enhancing target specificity. Several research groups are actively working on prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 6-nitro-2-oxo-N-phenyl-2H-chromene-3-carboxamide (CAS: 301818-26-8) represents a promising chemical scaffold with diverse biological activities. The latest research demonstrates its potential in multiple therapeutic areas, including inflammation, cancer, and infectious diseases. Continued investigation into its mechanism of action and optimization of its pharmacological properties may lead to the development of novel therapeutic agents in the coming years.